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Compound of Interest

Compound Name: TS 155-2

Cat. No.: B10769676

Get Quote

Disclaimer: This document provides essential safety and logistical information for handling TS
155-2 based on general best practices for potent, biologically active compounds in a laboratory

setting. A comprehensive, substance-specific Safety Data Sheet (SDS) for TS 155-2 was not

publicly available at the time of writing. Researchers, scientists, and drug development

professionals must consult the manufacturer-provided SDS and their institution's safety

protocols before handling this substance.

TS 155-2, also known as JBIR-100, is a macrocyclic lactone derived from Streptomyces

species.[1][2] It is recognized as an inhibitor of thrombin-stimulated calcium entry into cells and

is investigated for its potential antihypertensive, anti-platelet, anti-ischemic, and anti-

inflammatory properties.[1][2][3] Due to its biological activity and the limited availability of

comprehensive toxicity data, TS 155-2 should be handled with care as a potentially hazardous

compound. This guide provides a framework for its safe use and disposal.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the final and critical barrier in preventing exposure to

hazardous substances, following the hierarchy of controls which prioritizes elimination,
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substitution, engineering controls (e.g., fume hoods), and administrative controls. For handling

TS 155-2, a risk assessment should be conducted to determine the appropriate level of PPE.

Summary of Recommended Personal Protective Equipment
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PPE Category Specification Rationale

Hand Protection

Double-gloving with

disposable, chemical-resistant

nitrile gloves is recommended.

The outer glove should be

changed immediately upon

contamination. For tasks with a

higher risk of splashes or when

handling larger quantities,

consider using a more robust

glove material with known

resistance to the solvent being

used.

Protects against skin contact

and absorption. Double-

gloving provides an additional

layer of protection in case the

outer glove is breached.

Eye and Face Protection

Chemical splash goggles that

meet ANSI Z87.1 standards

are mandatory. A face shield

should be worn over the

goggles when there is a

significant risk of splashes,

such as during the preparation

of stock solutions or when

handling larger volumes.

Protects the eyes and face

from splashes of the

compound or solvents. Safety

glasses with side shields do

not provide adequate

protection against chemical

splashes.

Body Protection

A disposable, back-fastening

gown made of a low-

permeability fabric should be

worn. Long sleeves with tight-

fitting cuffs are essential. For

procedures with a high risk of

contamination, consider a

disposable coverall. A standard

lab coat is the minimum

requirement for low-risk

activities.

Prevents contamination of

personal clothing and skin.

Disposable gowns are

preferred to avoid cross-

contamination and the need for

specialized laundering.

Respiratory Protection Respiratory protection is

generally not required when

Protects against the inhalation

of aerosols or fine powders.
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handling small quantities in a

properly functioning chemical

fume hood. If there is a risk of

aerosol generation outside of a

containment device, or if the

substance is handled as a

powder, a NIOSH-approved

respirator (e.g., an N95 or

higher) may be necessary. A

full respiratory protection

program, including fit testing

and training, is required for

respirator use.

The need for respiratory

protection should be

determined by a formal risk

assessment.

Foot Protection

Fully enclosed, chemical-

resistant footwear is required

in the laboratory at all times.

Disposable shoe covers may

be used for added protection in

designated handling areas.

Protects the feet from spills

and dropped objects. Open-

toed shoes are strictly

prohibited in a laboratory

setting.

Experimental Protocols: Handling and Disposal
Receiving and Storage: Upon receipt, inspect the package for any signs of damage or leakage.

Personnel involved in unpacking should wear appropriate PPE, including gloves and a lab coat.

The primary container should be wiped down before being moved to its designated storage

location. TS 155-2 should be stored at -20°C, as recommended by suppliers.

Preparation of Stock Solutions: All handling of solid TS 155-2 and preparation of stock

solutions should be conducted in a certified chemical fume hood to minimize the risk of

inhalation. A designated and clearly labeled area for handling potent compounds should be

used. Before starting, ensure that a chemical spill kit and waste containers are readily

accessible.

Step-by-Step Procedure for Preparing a Stock Solution:
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Gather all necessary materials: This includes the vial of TS 155-2, the appropriate solvent

(e.g., DMSO, ethanol, methanol), volumetric flasks, pipettes, and waste containers.

Don the required PPE: At a minimum, this includes a lab coat, chemical splash goggles, and

double nitrile gloves.

Perform all manipulations within a chemical fume hood: This provides primary containment.

Carefully open the vial containing the solid compound: Avoid generating dust.

Add the solvent to the vial to dissolve the compound: Cap the vial and mix gently.

Transfer the solution to a volumetric flask for final dilution if necessary.

Clearly label the stock solution container: Include the compound name, concentration,

solvent, date of preparation, and your initials.

Wipe down all surfaces and equipment that may have come into contact with the compound

using an appropriate deactivating solution or soap and water.

Dispose of all contaminated disposables in a designated hazardous waste container.

Administration in In Vitro and In Vivo Experiments: When administering TS 155-2 in

experimental systems, appropriate PPE must be worn. Use Luer-lock syringes and needleless

systems whenever possible to minimize the risk of sharps injuries and aerosol generation. All

animal handling and dosing should be performed in accordance with approved institutional

animal care and use committee (IACUC) protocols and may require additional containment,

such as a biological safety cabinet.

Decontamination and Disposal Plan: All materials that come into contact with TS 155-2,

including pipette tips, tubes, gloves, and gowns, should be considered hazardous waste.

Solid Waste: Collect all contaminated solid waste in a clearly labeled, sealed hazardous

waste container.

Liquid Waste: Collect all contaminated liquid waste in a sealed, chemical-resistant container.

Do not dispose of solutions containing TS 155-2 down the drain.
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Decontamination: Decontaminate all work surfaces and equipment after use. A solution of

detergent and water is generally effective for initial cleaning, followed by a rinse with 70%

ethanol. For spills, follow your institution's specific spill cleanup procedures.

Waste Disposal: All hazardous waste must be disposed of through your institution's

environmental health and safety office in accordance with local, state, and federal

regulations.

Visualized Workflow and Logical Relationships
The following diagrams illustrate the key workflows for safely handling TS 155-2.
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Caption: Workflow for handling TS 155-2 from preparation to disposal.
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Location of Work

Required PPE

Handling TS 155-2?

Inside Fume Hood?

Minimum PPE:
- Lab Coat
- Goggles

- Double Gloves

Yes (Low Volume)

Enhanced PPE:
- Disposable Gown

- Goggles & Face Shield
- Double Gloves

Yes (High Splash Risk)

Add Respirator to Enhanced PPE

No (Aerosol Risk)

Click to download full resolution via product page

Caption: Decision tree for selecting appropriate PPE for TS 155-2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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